Cas no 26228-09-1 (2-Propenamide,3-(4-ethoxy-3-methylphenyl)-N-hydroxy-)
26228-09-1 structure
Product Name:2-Propenamide,3-(4-ethoxy-3-methylphenyl)-N-hydroxy-
CAS No:26228-09-1
MF:C12H15NO3
MW:221.252403497696
CID:266693
PubChem ID:6433961
Update Time:2025-04-19
2-Propenamide,3-(4-ethoxy-3-methylphenyl)-N-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide,3-(4-ethoxy-3-methylphenyl)-N-hydroxy-
- 3-(4-ethoxy-3-methylphenyl)-N-hydroxyprop-2-enamide
- (E)-3-(4-ethoxy-3-methylphenyl)-N-hydroxyprop-2-enamide
- CINNAMOHYDROXAMIC ACID, 4-ETHOXY-3-METHYL-
- 4-Ethoxy-3-methylcinnamohydroxamic acid
- BRN 2652943
- 3-(4-Ethoxy-3-methylphenyl)-2-propenehydroxamic acid
- 26228-09-1
-
- Inchi: 1S/C12H15NO3/c1-3-16-11-6-4-10(8-9(11)2)5-7-12(14)13-15/h4-8,15H,3H2,1-2H3,(H,13,14)/b7-5+
- InChI Key: GZQJPGZDCLWDDG-FNORWQNLSA-N
- SMILES: O(CC)C1C=CC(/C=C/C(NO)=O)=CC=1C
Computed Properties
- Exact Mass: 221.10525
- Monoisotopic Mass: 221.105193
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.6
- XLogP3: 1.8
Experimental Properties
- Density: 1.16
- Refractive Index: 1.579
- PSA: 58.56
2-Propenamide,3-(4-ethoxy-3-methylphenyl)-N-hydroxy- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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